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Executive Summary

Peramivir is a potent antiviral drug effective against both influenza A and B viruses. Developed
by BioCryst Pharmaceuticals, it functions as a neuraminidase inhibitor, preventing the release
of new viral particles from infected cells.[1][2] Its development was a landmark in structure-
based drug design, leading to a highly effective intravenous treatment for acute uncomplicated
influenza.[3] This technical guide provides an in-depth overview of the discovery, synthesis,
and mechanism of action of Peramivir, complete with detailed experimental protocols and
guantitative data for researchers in the field of antiviral drug development.

Discovery and Development

The journey of Peramivir from concept to clinical application is a testament to the power of
rational drug design. BioCryst Pharmaceuticals utilized a structure-based approach to develop
this novel cyclopentane neuraminidase inhibitor.[3][4] The development process involved key
milestones, including extensive preclinical and clinical trials to establish its safety and efficacy.

A significant moment in its history was the Emergency Use Authorization (EUA) granted by the
U.S. Food and Drug Administration (FDA) in October 2009 during the H1IN1 influenza
pandemic, allowing for its intravenous use in hospitalized patients. Following further clinical
development, Peramivir, under the trade name Rapivab, received full FDA approval in
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December 2014 for the treatment of acute uncomplicated influenza in adults. Its approval has
since been expanded to include pediatric patients.

Mechanism of Action

Peramivir's therapeutic effect stems from its function as a transition-state analogue inhibitor of
the influenza neuraminidase enzyme. This viral enzyme is crucial for the cleavage of sialic acid
residues on the surface of infected cells, a process necessary for the release of newly formed
virus particles. By binding to the active site of neuraminidase, Peramivir blocks this enzymatic
activity. This action prevents the egress of new virions from the host cell, thereby limiting the
spread of the infection within the respiratory tract.

Movement to Cell Surface

Spread of Infection

Cleavage Action Sialic Acid Receptor

Inhibition of Cleavage:
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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